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Compound of Interest

Compound Name: RU1968 bis-TFA salt

CAS No.: 171336-24-6

Cat. No.: B610587 Get Quote

Executive Summary & Mechanistic Rationale
RU1968 is a steroidal ethylenediamine derivative identified as a highly potent inhibitor of the

CatSper (Cation channel of Sperm) complex.[1] Unlike general calcium channel blockers (e.g.,

Nifedipine), RU1968 exhibits high selectivity for CatSper over other channels like Slo3 (though

high concentrations may affect human Slo3).

The bis-TFA (bis-trifluoroacetate) salt form is utilized to enhance the solubility of the diamine

moiety, which is critical for preparing stable aqueous or vehicle-based formulations for

administration.

Mechanism of Action: RU1968 blocks the pore of the CatSper channel, preventing the influx of

Ca²⁺ required for:

Hyperactivation: The high-amplitude, asymmetrical flagellar beating necessary for

penetrating the cumulus matrix.

Acrosome Reaction: The exocytosis of enzymes required to penetrate the zona pellucida.

Chemotaxis: Navigation toward the oocyte (in species where this is CatSper-dependent).

Mechanistic Pathway Diagram
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Figure 1: Mechanism of RU1968-mediated CatSper inhibition preventing sperm

hyperactivation.[2]

Reagent Preparation and Handling
Critical Note on Stoichiometry: The molecular weight of the free base RU1968 is significantly

lower than the bis-TFA salt. You must account for this when calculating molarity.

RU1968 Free Base MW: ~370.6 g/mol

RU1968 bis-TFA MW: ~598.6 g/mol (Exact batch MW may vary; check Certificate of

Analysis).

Stock Solution (10 mM)
RU1968 is hydrophobic (steroidal core) but the amine groups allow solubility in organic

solvents and acidic aqueous buffers.

Solvent: Dimethyl sulfoxide (DMSO), anhydrous, cell-culture grade.
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Weighing: Weigh 5.98 mg of RU1968 bis-TFA.

Dissolution: Dissolve in 1.0 mL of DMSO. Vortex for 30 seconds until clear.

Storage: Aliquot into light-protective vials (amber) and store at -20°C. Stable for 6 months.

Avoid repeated freeze-thaw cycles.

Working Vehicle for In Vivo Administration
For systemic administration (IP/SubQ), DMSO concentration must be minimized (<10%) to

avoid vehicle toxicity.

Carrier: 20% (w/v) (2-Hydroxypropyl)-β-cyclodextrin (HPβCD) in Saline (0.9% NaCl).

Preparation:

Prepare 20% HPβCD in sterile saline. Filter sterilize (0.22 µm).

Add the required volume of RU1968 Stock (DMSO) dropwise to the HPβCD solution while

vortexing.

Final Vehicle Composition: 5% DMSO / 95% (20% HPβCD in Saline).

Note: If precipitation occurs, sonicate at 37°C for 5 minutes.

Experimental Protocols
Since RU1968 is primarily a chemical probe, in vivo pharmacokinetics are not fully

standardized. The following protocols bridge established ex vivo assays with translational in

vivo efficacy testing.

Protocol A: Ex Vivo Sperm Incubation (Functional
Validation)
Purpose: To verify drug activity on sperm retrieved from untreated mice before attempting

systemic administration.
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Isolation: Dissect cauda epididymides from sexually mature male mice (e.g., C57BL/6, >8

weeks).

Swim-out: Mince tissue in HS (Human Tubal Fluid) medium (supplemented with BSA) at

37°C. Allow sperm to swim out for 10 min.

Capacitation: Incubate sperm for 60–90 min in capacitating medium (containing NaHCO₃

and BSA) to induce CatSper sensitivity.

Treatment:

Control: Vehicle (0.1% DMSO).

Experimental: RU1968 bis-TFA (Titration: 1 µM, 5 µM, 10 µM, 30 µM).

Activation: Add Progesterone (10 µM) to trigger CatSper.

Readout: Assess motility using CASA (Computer-Assisted Sperm Analysis). Look for a

reduction in ALH (Amplitude of Lateral Head displacement) and VCL (Curvilinear Velocity),

which are markers of hyperactivation.

Protocol B: Systemic In Vivo Administration (Pilot
Efficacy)
Purpose: To evaluate the anti-fertility effect of RU1968 when administered systemically.

Dosage Strategy: Based on IC50 values (~4 µM) and similar steroidal pharmacokinetics, a

target plasma concentration of 10–20 µM is desired.

Low Dose: 5 mg/kg

High Dose: 20 mg/kg

Route: Intraperitoneal (IP) or Subcutaneous (SC).

Workflow Diagram:
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Figure 2: Workflow for 7-day systemic administration and fertility assessment.

Step-by-Step Procedure:

Administration: Administer RU1968 bis-TFA (or Vehicle control) daily via IP injection for 7

consecutive days. This covers the transit time of sperm through the epididymis (where they

mature and are stored).
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Mating: On Day 5, introduce two untreated, superovulated females to each male cage.

Plug Check: Check for vaginal plugs the following mornings (Day 6, 7, 8) as evidence of

mating.

Sperm Recovery: On Day 8, sacrifice males. Collect cauda epididymal sperm immediately.

Assessment:

Perform CASA analysis immediately to check if in vivo exposure affected motility.

Perform IVF (In Vitro Fertilization) using the recovered sperm and oocytes from untreated

females to rigorously test fertilizing capacity.

Data Presentation & Analysis
Summarize findings using the following structure to ensure statistical rigor.

Table 1: Recommended Readout Metrics
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Metric Method
Expected Result
(Active Drug)

Biological
Significance

Total Motility CASA
Unchanged or Slight

Decrease

RU1968 targets

hyperactivation, not

necessarily basal

motility.[3]

Hyperactivation
CASA (ALH > 7µm,

VCL > 150µm/s)
Significant Decrease

Direct blockade of

CatSper-mediated

Ca²⁺ influx.

Acrosome Reaction
PNA-Lectin Staining /

Flow Cytometry

Decreased (vs.

Progesterone control)

CatSper is required

for agonist-induced

acrosome reaction.

Fertilization Rate
2-Cell Embryo Count

(IVF)
Significant Decrease

Functional endpoint of

the contraceptive

effect.

Testicular Histology H&E Staining Normal

CatSper is a sperm-

tail channel; drug

should not be

cytotoxic to germ

cells.

Troubleshooting & Controls
Issue: Drug Precipitation.

Cause: High concentration in aqueous vehicle.

Solution: Increase HPβCD concentration to 30% or switch to a lipid-based carrier (e.g.,

Corn oil with 5% DMSO) for SC injection.

Issue: No Effect In Vivo.

Cause: Poor bioavailability or rapid metabolism of the steroidal core.
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Validation: Perform an ex vivo "wash-in" experiment. Take sperm from treated mice, wash

them, and then add RU1968 directly to the media. If this works but systemic injection

didn't, the drug is not reaching the epididymis.

Control Selection:

Negative Control: Vehicle alone.

Positive Control:HC-056456 (another CatSper inhibitor with established in vivo data) or

CatSper1-null mice sperm (genetic control).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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